Di-n-octyldichlorotin-d34
Description
Di-n-octyldichlorotin-d34 is a deuterated organotin compound, where 34 hydrogen atoms are replaced with deuterium (²H). Organotin compounds are widely used in industrial applications, including catalysis, polymer stabilization, and biocides. The deuterated form likely serves as an isotopic standard in analytical chemistry, enabling precise quantification via mass spectrometry or nuclear magnetic resonance (NMR) .
Properties
Molecular Formula |
C₁₆D₃₄Cl₂Sn |
|---|---|
Molecular Weight |
450.27 |
Synonyms |
Dioctyltin dichloride-d34; Dichlorodioctylstannane-d34; Dichlorodioctyltin-d34; Dioctyldichlorotin-d34; Dioctylstannyl dichloride-d34; NSC 102574-d34 |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Table: Comparative Analysis
Research Findings and Gaps
- Deuterated Compounds : Both Di-n-octyldichlorotin-d34 and N-Nitrosodibenzylamine-d4 highlight the utility of isotopic labeling in trace analysis .
- Hazard Data: Limited toxicity information for organotins in the evidence underscores the need for rigorous safety evaluations. For example, Dimethyltin Dibromide’s hazards are unclassified in , but analogous compounds require careful handling .
- Structural Influence : Longer alkyl chains in Di-n-octyldichlorotin-d34 may increase environmental persistence compared to shorter-chain analogues like Dimethyltin Dibromide.
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